Cas no 1274948-18-3 (5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile)

• Product Name: 5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile
• CAS No: 1274948-18-3
• MF: C₂₀H₁₅N₅O
• MW: 341.366003274918
• MDL: MFCD00955217
• CID: 5187966
• Update Time: 2026-03-05

5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-AZA-4-PHENYLBUTA-1,3-DIENYL)-4-IMINO-2-OXO-3-PHENYL-1H-1,3-DIAZINE-6-CARBONITRILE
• 6-imino-2-oxo-1-phenyl-5-((E)-((E)-3-phenylallylidene)amino)-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
• 5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile

• MDL： MFCD00955217
• Inchi： 1S/C20H15N5O/c21-14-17-18(23-13-7-10-15-8-3-1-4-9-15)19(22)25(20(26)24-17)16-11-5-2-6-12-16/h1-13H,22H2/b10-7+,23-13+
• InChI Key： LBVHPQPXAOSFRV-KSSPAFGBSA-N
• SMILES： O=C1N=C(C#N)C(=C(N)N1C1C=CC=CC=1)/N=C/C=C/C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 697
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8

Additional information on 5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile

5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile: A Comprehensive Overview

The compound 5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile, with the CAS registry number 1274948-18-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a diazine ring system, a phenyl group, and a cyano group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of diazine derivatives in the development of new therapeutic agents. The diazine ring in this compound contributes to its unique electronic properties, which are crucial for its interactions with biological systems. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-cancer drug development. The phenyl group attached to the diazine ring enhances the molecule's hydrophobicity, which is often desirable in drug design to improve bioavailability.

The synthesis of 5-(1-Aza-4-phenylbuta-1,3-dienyl)-4-imino derivatives has been optimized through various methodologies. One prominent approach involves the use of transition metal catalysts to facilitate the formation of the diazine ring. This method not only improves yield but also ensures high purity, which is essential for downstream applications. The integration of computational chemistry techniques has further aided in understanding the reaction mechanisms involved in the synthesis process.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are critical for characterizing the compound and ensuring its stability during storage and transportation.

The application of this compound extends beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science. For instance, researchers have investigated its potential as a ligand in transition metal-catalyzed reactions, where it demonstrates enhanced catalytic activity compared to traditional ligands. This versatility underscores the importance of studying such compounds for diverse industrial applications.

Recent advancements in green chemistry have also influenced the synthesis and utilization of this compound. Efforts are being made to develop environmentally friendly methods for its production, reducing waste and energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical processes.

In conclusion, 5-(1-Aza-4-phenylbuta-dienyl)-4-imino-2-oxo-3-phenyl-1H-diazine-6-carbonitrile stands as a prime example of how intricate molecular structures can pave the way for groundbreaking discoveries in chemistry and related disciplines. As research continues to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.